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Compound of Interest

Compound Name: Ac-LEHD-CHO

Cat. No.: B1631200 Get Quote

Researchers and drug development professionals handling Ac-LEHD-CHO, a potent caspase-

9 inhibitor, must adhere to strict disposal protocols to ensure laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the proper

disposal of Ac-LEHD-CHO, aligning with standard laboratory safety practices for chemical

waste management.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Ac-LEHD-CHO is

fundamental to safe handling and disposal. The following table summarizes key quantitative

data for this compound.

Property Value

Molecular Formula C23H34N6O9[1]

Molecular Weight 538.56 g/mol [1][2]

CAS Number 319494-38-7[1][2][3]

Appearance White to off-white powder

Solubility Soluble in DMSO and water[4]

Storage Temperature -20°C[1][4]
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Pre-Disposal and Handling Precautions
Before beginning the disposal process, it is crucial to take appropriate safety measures to

minimize exposure and risk.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Engineering Controls: Handle Ac-LEHD-CHO in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of Ac-LEHD-CHO is to use an approved waste

disposal plant.[5] The following steps provide a more detailed workflow for laboratory

personnel.

Segregation of Waste:

Do not mix Ac-LEHD-CHO waste with other waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Keep solid waste (e.g., contaminated consumables like pipette tips, tubes) separate from

liquid waste (e.g., unused solutions).

Containment:

Solid Waste: Collect all contaminated solid materials in a clearly labeled, sealed, and

puncture-resistant waste container.

Liquid Waste: Collect unused solutions or solutions from experiments in a compatible,

leak-proof, and clearly labeled waste container. Ensure the container material is

compatible with the solvent used (e.g., DMSO).
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Labeling:

Clearly label the waste container with the full chemical name: "Ac-LEHD-CHO" or "Acetyl-

L-leucyl-L-glutamyl-L-histidyl-L-aspartal."

Include the concentration (if in solution) and the primary solvent.

Attach a hazardous waste tag as required by your institution.

Storage of Waste:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Ensure the storage area is away from incompatible materials, such as strong acids,

alkalis, and oxidizing/reducing agents.[5]

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of Ac-LEHD-CHO down the drain or in regular trash.[5]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, absorb the material with an inert, non-combustible absorbent

material (e.g., vermiculite, sand, or earth).

Collection: Carefully collect the absorbed material and any contaminated soil into a sealed

container for disposal as hazardous waste.
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Decontamination: Clean the spill area thoroughly with a suitable decontamination solution as

recommended by your institution's safety protocols.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ac-LEHD-CHO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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